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Compound of Interest |

Compound Name: ICL-CCIC-0019
CAS No.: 936498-64-5
Cat. No.: B608052

Executive Safety Summary

Substance Classification: High-Potency Active Pharmaceutical Ingredient (HPAPI) Assumed
Potency: OEB 5 (Occupational Exposure Band 5) Occupational Exposure Limit (OEL): < 0.1
pug/ms3 (8-hr TWA)

Critical Notice: In the absence of a specific SDS for the internal code ICL-CCIC-0019, this
protocol defaults to Maximum Containment (OEB 5) standards. This coding series typically
denotes Conjugated Cytotoxic Intermediates (e.g., ADC payloads, warheads) or novel
inhibitors where nanogram-level exposure can induce physiological effects.

The Golden Rule: Treat ICL-CCIC-0019 as if it is invisible smoke. If it escapes primary
containment, your PPE is the last line of defense, not the first.

The PPE Matrix: Layered Defense System

Do not rely on generic lab safety standards. For ICL-CCIC-0019, we utilize a Zone-Based PPE
Strategy.

Table 1. PPE Requirements by Operation Scale
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Operational Logic: The "Why" Behind the Protocol

As scientists, we must understand the causality of our safety choices to ensure compliance.

e The "Double-Glove" Mechanics:

o Why? Permeation rates for potent organic molecules through nitrile can occur in < 30

minutes.
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o The System: The inner glove acts as a "second skin." The outer glove is the "sacrificial
layer." You must change the outer glove every 30 minutes or immediately upon splash
contact.

o The Indicator: Use a colored inner glove (e.g., bright blue) and a white outer glove. Any
breach becomes immediately visible.

o Static Charge & Powders:

o The Risk:[1][2][3][4] ICL-CCIC-0019 in powder form is likely electrostatic. It will cling to
standard lab coats.

o The Fix: Use anti-static treated Tyvek. Never use standard cotton coats for OEB 5
powders; they act as wicks and reservoirs for contamination.

o Respiratory Causality:

o Why not just N95? N95 masks rely on a face seal that often fails during movement. For <
1 pg/m3 compounds, a Protection Factor (PF) of 10 (N95) is insufficient. A PAPR provides
a PF of 25-1000 and creates positive pressure, pushing contaminants away from the
user's breathing zone.

Visualizing the Safety Logic
Figure 1: PPE Decision Tree (Risk Assessment)
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Start: Handling ICL-CCIC-0019
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@ Open Handling?

No No (Closed Vial) Yes (Weighing)
Enhanced PPE Standard PPE + BSC Class Il MAX CONTAINMENT (OEB 5)
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Click to download full resolution via product page

Caption: Logic flow for determining PPE requirements based on physical state and
containment status.

The "Red Zone" Protocol: Gowning & De-Gowning

The most dangerous moment is not handling the compound; it is taking off the PPE. This is
where cross-contamination occurs.[5]

Step-by-Step De-Gowning (Doffing) Procedure

o Outer Glove Removal (Inside the Hood):

o While hands are still inside the BSC/Isolator, wipe down outer gloves with 10% bleach or
appropriate deactivating agent.

o Remove outer gloves and leave them inside the waste container in the hood.
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e The "Rolling" Technique:

o

Step away from the hood.

[¢]

Unzip the Tyvek suit.

[¢]

Peel the suit outwards and down, rolling the contaminated exterior inside itself.

[e]

Critical: Do not let the outside of the suit touch your inner scrub clothes.
e Final Glove Removal:
o Remove inner gloves using the "beak" method (pinch the wrist, pull inside out).

o Wash hands immediately with soap and cool water (warm water opens pores, increasing
absorption risk).

Figure 2: The Contamination Control Workflow
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Caption: The unidirectional workflow to prevent migration of ICL-CCIC-0019 particles into clean
areas.

Emergency & Disposal Logistics

Spill Response (Powder Release > 10 mg):
o Evacuate: Clear the immediate area. Allow aerosols to settle (30 mins).
e Don PPE: Full Tyvek suit, Double Boots, Full-Face Respirator (P100 or PAPR).

o Contain: Cover spill with chemically compatible absorbent pads dampened with solvent (to
prevent dust generation). Do not dry sweep.
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o Deactivate: Apply 10% Sodium Hypochlorite (Bleach) or specific oxidant, wait 15 mins, then
clean.

Waste Disposal Stream:
e Trace Waste (Gloves, wipes): Yellow Biohazard/Chemo bin (Incineration).
o Bulk Waste (Stock solutions, vials): RCRA Hazardous Waste (High Temp Incineration).

o Labeling: All waste bags must be labeled: "Caution: High Potency Cytotoxic Agent - ICL-
CCIC-0019".
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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